Cas no 1227577-29-8 (6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile)

• Product Name: 6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile
• CAS No: 1227577-29-8
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 4929658
• Update Time: 2025-05-26

6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-(pyridin-4-yl)pyridine-2-acetonitrile
• 6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile

• Inchi： 1S/C12H10N4/c13-6-3-11-10(1-2-12(14)16-11)9-4-7-15-8-5-9/h1-2,4-5,7-8H,3H2,(H2,14,16)
• InChI Key： NLQDYUJHIQKUEF-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C2C=CN=CC=2)C=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6

Additional information on 6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile

6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile (CAS No. 1227577-29-8) is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The molecule features an amino group at position 6, a pyridinyl substituent at position 3, and an acetonitrile group at position 2, making it a structurally complex and functionalized compound.

Recent studies have highlighted the importance of 6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile in the field of medicinal chemistry. Its ability to act as a versatile building block for constructing bioactive molecules has been extensively explored. Researchers have demonstrated that this compound can serve as a precursor for synthesizing various heterocyclic frameworks, including quinazolines, imidazopyridines, and other nitrogen-containing rings. These frameworks are of particular interest due to their potential as kinase inhibitors, which are crucial in the development of anticancer therapies.

The synthesis of 6-Amino-3-(pyridin-4-yl)pyridine-2-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with an amino group followed by subsequent functionalization to introduce the acetonitrile moiety. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly enhance the efficiency of these reactions.

In terms of physical properties, 6-Amino-3-(pyridin4yl)pyridineacetonitrile exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential application in optoelectronic materials. Additionally, the compound demonstrates moderate stability under ambient conditions but requires protection from light and moisture to prevent degradation.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 6-Amino3-pyridin4ylpyidineacetonitrile with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the molecule's amino group significantly influences its electron-donating capacity, making it an effective ligand in coordination chemistry. This property has led to its exploration as a component in metalloorganic frameworks (MOFs), which are promising materials for gas storage and catalysis.

The application of CAS No. 1227577298 extends beyond traditional chemical synthesis into the realm of material science. Its ability to form stable complexes with transition metals has made it a valuable component in designing catalysts for olefin polymerization and hydrogenation reactions. Furthermore, its role as an intermediate in the synthesis of advanced materials such as graphene oxide derivatives has been documented in recent publications.

In conclusion, 6-Amino3-pyridin4ylpyidineacetonitrile (CAS No. 1227577298) stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with its ability to participate in diverse chemical transformations, positions it as a key player in both academic research and industrial development.